4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile

• IUPAC Name: 4-[2-[methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile
• InChI: InChI=1S/C15H16N2OS/c1-17(11-14-6-9-19-12-14)7-8-18-15-4-2-13(10-16)3-5-15/h2-6,9,12H,7-8,11H2,1H3
• InChI Key: RCXXIUBPSJJEHP-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC1=CC=C(C=C1)C#N)CC2=CSC=C2
• Molecular Formula: C15H16N2OS
• Molecular Weight: 272.4 g/mol

Description

4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile, also known as MTEB, is a chemical compound that has been studied for its potential use in scientific research. MTEB is a member of the class of compounds known as benzamides and has been shown to have interesting biological properties that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in the breakdown of neurotransmitters in the brain. This leads to an increase in the levels of these neurotransmitters, which may contribute to the neuroprotective effects of 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile.
Biochemical and Physiological Effects:
4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile has been shown to have a number of biochemical and physiological effects in laboratory experiments. For example, it has been shown to reduce the production of reactive oxygen species, which can cause damage to cells and tissues. It has also been shown to increase the levels of certain proteins that are involved in cell survival and repair.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile in laboratory experiments is that it is relatively easy to synthesize and purify. It also has a relatively low toxicity profile, which makes it a safer alternative to some other compounds that are used in similar experiments. One limitation of using 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are a number of future directions that could be pursued in the study of 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile. One area of interest is in the development of new drugs that are based on the structure of 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile. Another area of interest is in the study of the mechanism of action of 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile, which may lead to a better understanding of its potential uses in the treatment of neurological disorders. Finally, further research could be done to explore the potential of 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile as a tool for studying the role of neurotransmitters in the brain.

Synthesis Methods

4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile can be synthesized using a variety of methods, including the reaction of 4-hydroxybenzonitrile with 2-(methylthiophen-3-ylmethylamino)ethanol in the presence of a base such as potassium carbonate. This reaction leads to the formation of 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile as a white solid, which can be purified by recrystallization or column chromatography.

Scientific Research Applications

4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. 4-[2-[Methyl(thiophen-3-ylmethyl)amino]ethoxy]benzonitrile has been shown to have neuroprotective properties, which may make it a useful tool in the development of new therapies for these conditions.